N-{[(2-methoxy-5-nitrophenyl)amino]carbonothioyl}pentanamide

• IUPAC Name: N-[(2-methoxy-5-nitrophenyl)carbamothioyl]pentanamide
• InChI: InChI=1S/C13H17N3O4S/c1-3-4-5-12(17)15-13(21)14-10-8-9(16(18)19)6-7-11(10)20-2/h6-8H,3-5H2,1-2H3,(H2,14,15,17,21)
• InChI Key: NXIMVQVDLDBOPI-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(=O)NC(=S)NC1=C(C=CC(=C1)[N+](=O)[O-])OC
• Molecular Formula: C13H17N3O4S
• Molecular Weight: 311.36 g/mol
• Solubility: 0.7 [ug/mL] (The mean of the results at pH 7.4)

Description

N-{[(2-methoxy-5-nitrophenyl)amino]carbonothioyl}pentanamide, commonly known as MNPA, is a chemical compound with potential applications in scientific research. It belongs to a class of compounds called carbonothioylamides, which have been studied extensively for their biological and pharmacological properties. MNPA has been synthesized using various methods, and its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments have been investigated.

Mechanism of Action

MNPA has been shown to target the mitochondrial respiratory chain complex I, which is involved in the generation of ATP. MNPA inhibits the activity of complex I, leading to the accumulation of electrons and the generation of reactive oxygen species. This, in turn, leads to the induction of apoptosis in cancer cells.
Biochemical and physiological effects:
MNPA has been shown to have several biochemical and physiological effects. It has been found to induce apoptosis in cancer cells, inhibit the growth of cancer cells in vitro, and reduce the size of tumors in vivo. MNPA has also been found to reduce the levels of reactive oxygen species in cells, which may have implications for the treatment of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

MNPA has several advantages for lab experiments. It is relatively easy to synthesize and purify, and its mechanism of action has been well characterized. However, MNPA also has some limitations. It is not very water-soluble, which may limit its use in certain experiments. Additionally, MNPA has not been extensively studied in vivo, so its potential toxicity and side effects are not well understood.

Future Directions

There are several future directions for research on MNPA. One area of interest is the development of more water-soluble derivatives of MNPA, which may have improved efficacy in certain experiments. Another area of interest is the investigation of the potential toxicity and side effects of MNPA in vivo. Finally, MNPA may have potential applications in the treatment of other diseases, such as neurodegenerative diseases, where oxidative stress plays a role. Further research is needed to explore these potential applications.

Scientific Research Applications

MNPA has been studied for its potential applications in scientific research, particularly in the field of cancer biology. It has been shown to inhibit the growth of cancer cells in vitro, and its mechanism of action has been investigated. MNPA has been found to target the mitochondrial respiratory chain complex I, leading to the generation of reactive oxygen species and induction of apoptosis in cancer cells.